Cas no 1270537-26-2 (3-(6-methylpyridin-2-yl)morpholine)

• Product Name: 3-(6-methylpyridin-2-yl)morpholine
• CAS No: 1270537-26-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5919877
• PubChem ID: 55292275
• Update Time: 2025-10-30

3-(6-methylpyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridin-2-yl)morpholine
• EN300-1827675
• 1270537-26-2
• AKOS006366836

• Inchi： 1S/C10H14N2O/c1-8-3-2-4-9(12-8)10-7-13-6-5-11-10/h2-4,10-11H,5-7H2,1H3
• InChI Key： LFPRNCMMCJNAPI-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=C(C)N=2)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(6-methylpyridin-2-yl)morpholine

3-(6-Methylpyridin-2-yl)morpholine (CAS No. 1270537-26-2): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 3-(6-methylpyridin-2-yl)morpholine (CAS No. 1270537-26-2) has emerged as a critical scaffold for designing novel therapeutic agents. This heterocyclic compound, combining a pyridine ring with a morpholine moiety, offers unique physicochemical properties that make it highly valuable in medicinal chemistry. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its potential applications in targeting kinase inhibitors, central nervous system (CNS) drugs, and anti-inflammatory agents.

The structural features of 3-(6-methylpyridin-2-yl)morpholine contribute to its versatility. The pyridine ring provides a rigid, aromatic framework that enhances binding affinity to biological targets, while the morpholine group introduces solubility and metabolic stability. This balance is particularly sought after in the development of small-molecule drugs, where optimizing bioavailability and drug-likeness is paramount. Recent studies highlight its role in the synthesis of JAK inhibitors and BTK inhibitors, which are pivotal in treating autoimmune diseases and cancers.

One of the most searched questions in the context of 3-(6-methylpyridin-2-yl)morpholine is: *"How does this compound compare to other morpholine derivatives in drug design?"* The answer lies in its enhanced pharmacokinetic profile. Unlike simpler morpholine derivatives, the incorporation of a 6-methylpyridin-2-yl group significantly improves target selectivity and reduces off-target effects. This makes it a preferred choice for researchers working on precision medicine and personalized therapeutics.

Another hot topic in the scientific community is the compound's role in green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, 3-(6-methylpyridin-2-yl)morpholine has been synthesized using catalyzed cross-coupling reactions, minimizing waste and energy consumption. This aligns with the broader trend of green pharmaceutical manufacturing, a key concern for regulatory agencies and industry leaders.

From a commercial perspective, the demand for 3-(6-methylpyridin-2-yl)morpholine is driven by its applications in high-throughput screening and fragment-based drug discovery. Its ability to serve as a molecular hinge in protein-ligand interactions has made it a staple in structure-activity relationship (SAR) studies. Companies specializing in contract research organizations (CROs) and custom synthesis frequently list this compound in their portfolios, catering to the needs of academic and industrial researchers alike.

In conclusion, 3-(6-methylpyridin-2-yl)morpholine (CAS No. 1270537-26-2) represents a cornerstone in modern drug development. Its multifaceted applications, from kinase modulation to sustainable synthesis, underscore its importance in addressing current and future healthcare challenges. As the pharmaceutical industry continues to innovate, this compound will undoubtedly remain at the forefront of cutting-edge research and therapeutic breakthroughs.